Cas no 29193-35-9 (Benzeneacetic acid,3-[acetyl(phenylmethyl)amino]-2,4,6-triiodo-)

• Product Name: Benzeneacetic acid,3-[acetyl(phenylmethyl)amino]-2,4,6-triiodo-
• CAS No: 29193-35-9
• MF: C₁₇H₁₄I₃NO₃
• MW: 661.011381626129
• CID: 270919
• PubChem ID: 34500
• Update Time: 2025-04-19

Benzeneacetic acid,3-[acetyl(phenylmethyl)amino]-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-[acetyl(phenylmethyl)amino]-2,4,6-triiodo-
• 2-[3-[acetyl(benzyl)amino]-2,4,6-triiodophenyl]acetic acid
• (3-(N-Benzylacetamido)-2,4,6-triiodophenyl)acetic acid
• DTXSID60183449
• ACETIC ACID, (3-(N-BENZYLACETAMIDO)-2,4,6-TRIIODOPHENYL)-
• 29193-35-9
• BRN 3013576

• Inchi： 1S/C17H14I3NO3/c1-10(22)21(9-11-5-3-2-4-6-11)17-14(19)8-13(18)12(16(17)20)7-15(23)24/h2-6,8H,7,9H2,1H3,(H,23,24)
• InChI Key： WPUJBEYLMDWODI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1N(C(C)=O)CC1C=CC=CC=1)I)I)CC(=O)O

Computed Properties

• Exact Mass: 660.80942
• Monoisotopic Mass: 660.810772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 4.2

Experimental Properties

• Density: 2.1185 (estimate)
• Boiling Point: 674.9°C at 760 mmHg
• Flash Point: 362°C
• Refractive Index: 1.743
• PSA: 57.61